Cas no 2137794-40-0 (1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 5,6,7,8-tetrahydro-N,N,3-trimethyl-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 5,6,7,8-tetrahydro-N,N,3-trimethyl-
• CAS No: 2137794-40-0
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 5258670
• Update Time: 2025-10-21

1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 5,6,7,8-tetrahydro-N,N,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 5,6,7,8-tetrahydro-N,N,3-trimethyl-

• Inchi： 1S/C9H17N5/c1-7-11-12-9-4-10-8(5-13(2)3)6-14(7)9/h8,10H,4-6H2,1-3H3
• InChI Key： AMLYUTPSDGCFBK-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1CC(CN(C)C)NC2

Additional information on 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 5,6,7,8-tetrahydro-N,N,3-trimethyl-

Recent Advances in the Study of 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 5,6,7,8-tetrahydro-N,N,3-trimethyl- (CAS: 2137794-40-0)

The compound 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 5,6,7,8-tetrahydro-N,N,3-trimethyl- (CAS: 2137794-40-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is known for its versatility in drug design, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for future drug development.

One of the key areas of research involves the compound's interaction with neurotransmitter receptors. Preliminary findings suggest that 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine derivatives exhibit high affinity for GABA_A receptors, which are critical in modulating neuronal excitability. This property makes it a promising candidate for the treatment of anxiety disorders, epilepsy, and insomnia. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its potential as an anti-inflammatory agent, particularly in conditions like rheumatoid arthritis and multiple sclerosis.

Recent synthetic methodologies have also been explored to optimize the production of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis route, which significantly improved yield and enantiomeric purity. This advancement is crucial for scaling up production and ensuring consistency in pharmacological studies. Furthermore, computational modeling has been employed to predict the compound's binding modes and optimize its pharmacokinetic properties, such as bioavailability and metabolic stability.

In vivo studies have demonstrated the compound's efficacy in animal models of CNS disorders. For instance, a 2024 study reported that administration of 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine derivatives resulted in a significant reduction in seizure frequency in rodent models of epilepsy. These findings were corroborated by electrophysiological data, which showed enhanced GABAergic transmission. However, challenges remain in addressing potential side effects, such as sedation and cognitive impairment, which are currently under investigation.

Looking ahead, the compound's potential extends beyond CNS applications. Early-stage research indicates its utility in oncology, particularly as an adjuvant therapy in combination with existing chemotherapeutic agents. Its ability to modulate immune responses and inhibit specific kinases involved in tumor progression positions it as a multifaceted therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance these findings into clinical trials.

In conclusion, 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 5,6,7,8-tetrahydro-N,N,3-trimethyl- (CAS: 2137794-40-0) represents a promising scaffold in medicinal chemistry. Its diverse pharmacological profile, coupled with recent advancements in synthesis and modeling, underscores its potential for addressing unmet medical needs. Future research should focus on refining its selectivity and minimizing adverse effects to pave the way for clinical translation.